Cas no 6850-27-7 (trimethylammonium acetate)

Trimethylammonium acetate is a quaternary ammonium salt with the chemical formula (CH₃)₃NH⁺CH₃COO⁻. It is commonly used as a buffering agent, phase-transfer catalyst, or ionic liquid in organic synthesis and biochemical applications. The compound exhibits high solubility in polar solvents, including water and alcohols, facilitating its use in homogeneous reaction systems. Its acetate counterion provides mild acidity, making it suitable for pH-sensitive processes. Additionally, trimethylammonium acetate demonstrates good thermal stability and low volatility, enhancing its utility in high-temperature reactions. The product is valued for its compatibility with a range of substrates and its role in promoting efficient ion exchange or catalytic transformations.

trimethylammonium acetate structure

Product Name:trimethylammonium acetate

CAS No:6850-27-7

MF:C₅H₁₃NO₂

MW:119.162221670151

CID:970903

PubChem ID:53470630

Update Time:2025-10-11

trimethylammonium acetate Chemical and Physical Properties

Names and Identifiers

- trimethylammonium acetate
- trimethylammonium acetate buffer
- SCHEMBL153379
- 6850-27-7
- trimethylazanium;acetate
- TRIMETHYLAMMONIUMACETATE
- starbld0016704
- Inchi： 1S/C3H9N.C2H4O2/c1-4(2)3;1-2(3)4/h1-3H3;1H3,(H,3,4)
- InChI Key： KYWVDGFGRYJLPE-UHFFFAOYSA-N
- SMILES： [O-]C(C)=O.[NH+](C)(C)C

Computed Properties

Exact Mass: 119.09500
Monoisotopic Mass: 119.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 33.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.6Å²

Experimental Properties

PSA: 40.54000
LogP: 0.26870

trimethylammonium acetate Security Information

WGK Germany：3

trimethylammonium acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-296627-100 ml	Trimethylammonium acetate solution,	6850-27-7		100 ml	￥654.00	2023-09-05

trimethylammonium acetate Related Literature

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2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

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Additional information on trimethylammonium acetate

Recent Advances in the Application of Trimethylammonium Acetate (CAS 6850-27-7) in Chemical Biology and Pharmaceutical Research

Trimethylammonium acetate (CAS 6850-27-7), a quaternary ammonium salt with the chemical formula C5H13NO2, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, known for its excellent solubility in water and polar organic solvents, serves as a crucial reagent in various biochemical and synthetic processes. Recent studies have explored its role in protein stabilization, nucleic acid research, and as a buffering agent in chromatography. The unique properties of trimethylammonium acetate, including its ability to maintain pH stability and enhance the solubility of biomolecules, make it an indispensable tool in modern drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of trimethylammonium acetate (CAS 6850-27-7) as a stabilizing agent for therapeutic proteins. The research demonstrated that the compound significantly reduces protein aggregation under stress conditions, thereby improving the shelf-life and efficacy of biopharmaceuticals. This finding is particularly relevant for the development of monoclonal antibodies and other protein-based therapeutics, where stability is a critical factor. The study employed advanced spectroscopic techniques, including circular dichroism and dynamic light scattering, to confirm the stabilizing effects of trimethylammonium acetate on protein conformation.

In the field of nucleic acid research, trimethylammonium acetate (CAS 6850-27-7) has emerged as a preferred alternative to traditional buffers in PCR and other molecular biology techniques. A recent comparative study published in Nucleic Acids Research (2024) demonstrated that this compound enhances the specificity and yield of PCR amplification while reducing the formation of primer-dimers. The study attributed these improvements to the compound's ability to maintain optimal ionic strength and pH throughout the thermal cycling process. Furthermore, trimethylammonium acetate was found to be compatible with various DNA polymerases, making it a versatile choice for different PCR applications.

The pharmaceutical industry has also recognized the potential of trimethylammonium acetate (CAS 6850-27-7) in drug formulation. Recent patent filings (2023-2024) reveal its increasing use as an excipient in oral and injectable formulations, particularly for drugs with poor aqueous solubility. The compound's ability to form stable complexes with hydrophobic drug molecules has been exploited to enhance bioavailability. Additionally, its low toxicity profile and excellent biocompatibility make it suitable for various drug delivery systems, including nanoparticles and liposomes.

Looking ahead, researchers are exploring novel applications of trimethylammonium acetate (CAS 6850-27-7) in emerging areas such as mRNA vaccine formulation and CRISPR-Cas9 gene editing. Preliminary results from ongoing studies suggest that the compound may play a crucial role in stabilizing mRNA molecules during storage and transportation, addressing one of the key challenges in mRNA-based therapeutics. As these applications continue to evolve, trimethylammonium acetate is poised to become an even more valuable tool in the chemical biology and pharmaceutical research toolkit.